Cas no 78134-75-5 (Pyridinium, 1-[(benzoylamino)methyl]-, chloride)

Pyridinium, 1-[(benzoylamino)methyl]-, chloride is a quaternary ammonium compound characterized by its pyridinium core functionalized with a benzoylamino-methyl substituent. This structure imparts distinct physicochemical properties, including enhanced solubility in polar solvents and stability under a range of conditions. The compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate or reagent in the preparation of more complex molecules. Its chloride counterion ensures good ionic character, facilitating reactions where charge interactions are critical. The benzoylamino group may further contribute to its utility in amide bond formation or as a protecting group in multistep syntheses.

Pyridinium, 1-[(benzoylamino)methyl]-, chloride structure

78134-75-5 structure

Product Name:Pyridinium, 1-[(benzoylamino)methyl]-, chloride

CAS No:78134-75-5

MF:C₁₃H₁₃ClN₂O

MW:248.708122014999

CID:4186336

Update Time:2026-04-15

Pyridinium, 1-[(benzoylamino)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

- Pyridinium, 1-[(benzoylamino)methyl]-, chloride

Pyridinium, 1-[(benzoylamino)methyl]-, chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-12616714-1.0g	1-[(phenylformamido)methyl]pyridin-1-ium chloride	78134-75-5	95%	1.0g	$0.0	2023-01-29

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Additional information on Pyridinium, 1-[(benzoylamino)methyl]-, chloride

Recent Advances in the Study of Pyridinium, 1-[(benzoylamino)methyl]-, chloride (CAS: 78134-75-5)

Pyridinium, 1-[(benzoylamino)methyl]-, chloride (CAS: 78134-75-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings related to this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

One of the key areas of investigation has been the compound's role in antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Pyridinium, 1-[(benzoylamino)methyl]-, chloride exhibit potent antibacterial effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a novel antibiotic scaffold.

In addition to its antimicrobial properties, recent research has also explored the compound's application in cancer therapy. A preprint article on bioRxiv (2024) reported that Pyridinium, 1-[(benzoylamino)methyl]-, chloride derivatives can induce apoptosis in certain cancer cell lines by targeting mitochondrial function. The study utilized computational docking simulations to identify potential binding sites, followed by in vitro validation, providing a promising avenue for further drug development.

Another significant advancement involves the compound's use in chemical biology tools. A 2024 paper in ACS Chemical Biology detailed the synthesis of fluorescent probes based on Pyridinium, 1-[(benzoylamino)methyl]-, chloride, which were used to track cellular uptake and localization in real-time. These probes offer new insights into the compound's pharmacokinetics and could facilitate future therapeutic applications.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. A recent review in Drug Discovery Today (2024) emphasized the need for structural modifications to enhance its pharmacological profile. Computational modeling and high-throughput screening are being employed to identify safer and more effective derivatives.

In conclusion, Pyridinium, 1-[(benzoylamino)methyl]-, chloride (CAS: 78134-75-5) continues to be a compound of high interest in chemical biology and drug discovery. Its diverse applications—from antimicrobial agents to cancer therapeutics and chemical probes—underscore its versatility. Future research should focus on overcoming current limitations and translating these findings into clinically viable solutions.